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Compound of Interest

Compound Name: Norpterosin C

Cat. No.: B1161433 Get Quote

Norpterosin C: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the available information on Norpterosin
C, a natural compound of interest in phytochemical and pharmacological research. Due to the

limited specific data on Norpterosin C itself, this document also contextualizes its potential

biological activities based on studies of extracts from its source, Pteris semipinnata.

Core Compound Data
The fundamental physicochemical properties of Norpterosin C are summarized below.

Property Value Citation(s)

CAS Number 64890-70-6 [1][2]

Molecular Formula C₁₃H₁₆O₃ [1]

Molecular Weight 220.27 g/mol [3]

Biological Context and Potential Activities
Norpterosin C is a sesquiterpenoid that has been isolated from the fern Pteris semipinnata.[2]

While specific studies detailing the biological activities of Norpterosin C are limited in the
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public domain, research on extracts from Pteris semipinnata suggests a range of potential

pharmacological effects. The genus Pteris is known to produce various bioactive compounds,

including diterpenoids, flavonoids, and sesquiterpenoids.

Extracts from plants of the genus Pteris have been reported to exhibit several biological

activities, including:

Antimicrobial activity: Extracts from Pteris species have demonstrated the ability to inhibit the

growth of various pathogenic bacterial strains.

Antitumor activity: Some extracts from Pteris species have shown potential in inhibiting

tumor formation mechanisms.

Anti-inflammatory action: Certain compounds isolated from Pteris plants have been noted for

their anti-inflammatory effects.

It is important to note that these activities are attributed to the plant extracts as a whole and not

specifically to Norpterosin C. Further research is required to isolate and characterize the

specific biological functions of Norpterosin C and to elucidate its mechanisms of action.

Postulated Experimental Workflow
Based on the general screening of natural products for bioactivity, a logical workflow for

investigating Norpterosin C can be proposed. This workflow would begin with the isolation of

the compound and proceed through a series of in vitro assays to determine its biological

effects.
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A potential experimental workflow for the biological characterization of Norpterosin C.

Signaling Pathway Considerations
Given the reported anti-inflammatory activity of extracts from the Pteris genus, a key area of

investigation for Norpterosin C would be its effect on inflammatory signaling pathways. The

Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation, and many

natural products exert their anti-inflammatory effects by modulating this pathway.

A hypothetical signaling pathway diagram illustrating the potential interaction of a bioactive

compound with the NF-κB pathway is presented below.
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A generalized diagram of the NF-κB signaling pathway, a potential target for anti-inflammatory

compounds.
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Conclusion
Norpterosin C represents a natural product with potential for further pharmacological

investigation. While direct evidence of its biological activity is currently scarce, the known

bioactivities of extracts from its source plant, Pteris semipinnata, provide a foundation for future

research. The workflows and pathways presented here offer a conceptual framework for the

systematic evaluation of Norpterosin C's therapeutic potential. Further studies are essential to

elucidate its specific molecular targets and mechanisms of action, which will be critical for any

drug development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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